2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl

• IUPAC Name: 2-amino-3-(3-methylimidazol-4-yl)propanoic acid;hydrochloride
• InChI: InChI=1S/C7H11N3O2.ClH/c1-10-4-9-3-5(10)2-6(8)7(11)12;/h3-4,6H,2,8H2,1H3,(H,11,12);1H
• InChI Key: VWCFOWBWRITCRS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1CC(C(=O)O)N.Cl
• Molecular Formula: C7H12ClN3O2
• Molecular Weight: 205.64 g/mol

Description

2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl, also known as Np-methylhistidine hydrochloride, is a chemical compound with the CAS Number: 1956310-66-9. It has a molecular weight of 205.64. The compound is typically a white to yellow solid.

Molecular Structure Analysis

The linear formula of this compound is C7H12ClN3O2. The InChI code is 1S/C7H11N3O2.ClH/c1-10-4-9-3-5(10)2-6(8)7(11)12;/h3-4,6H,2,8H2,1H3,(H,11,12);1H.

Physical And Chemical Properties Analysis

This compound is a white to yellow solid. The storage temperature should be at room temperature, and it should be kept in a dark place and in an inert atmosphere.

Scientific Research Applications

Corrosion Inhibition

2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl has been researched for its role as a corrosion inhibitor. A study showed that similar amino acid-based corrosion inhibitors are effective for mild steel protection, demonstrating high inhibition efficiency at low concentrations. These inhibitors work by adsorbing onto the metal surface, reducing corrosion significantly (Srivastava et al., 2017).

Synthesis and Transformation

This compound is used in the synthesis of novel organic compounds. For instance, it has been employed in the preparation of optically active 1H-imidazole 3-oxides derived from amino acid esters. These compounds have potential applications in medicinal chemistry and materials science (Jasiński et al., 2008).

Imaging and Diagnostic Applications

Compounds structurally similar to this compound have been used in the development of tracers for imaging hypoxia in tumor tissues. Such compounds are designed to be transported into cells by amino acid transporters, enhancing the effectiveness of imaging techniques like PET (Malik et al., 2012).

Biological Activity

There's research indicating that related compounds exhibit significant biological activities. For example, the synthesis of imidazole analogs has shown antimicrobial properties against various pathogens. These studies highlight the potential of such compounds in developing new antimicrobial agents (Dahiya, 2008).

Safety and Hazards

The safety information for 2-Amino-3-(1-methyl-1H-imidazol-5-yl)propanoic acid HCl indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and if in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing (P305+P351+P338).